1-(Furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C14H18N2O3S/c1-18-7-5-15-14(17)16(9-12-4-8-20-11-12)10-13-3-2-6-19-13/h2-4,6,8,11H,5,7,9-10H2,1H3,(H,15,17)
• InChI Key: HVSXIGHRVLMLDZ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N(CC1=CSC=C1)CC2=CC=CO2
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

1-(Furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea, also known as FTMU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Reactivity

The chemical under discussion has applications in the synthesis of novel pyridine and naphthyridine derivatives. Abdelrazek et al. (2010) explored reactions where 2-[1-(Furan- or thiophen-2-yl)ethylidene)malononitriles underwent dimerization and subsequent reactions to afford a range of heterocyclic compounds, demonstrating the utility of furan and thiophene derivatives in synthesizing complex organic molecules Abdelrazek et al., 2010.

Bioactivity

Donlawson et al. (2020) synthesized a compound similar in structure to 1-(Furan-2-ylmethyl)-3-(2-methoxyethyl)-1-(thiophen-3-ylmethyl)urea and tested its bioactivity against various pathogens. The study found that most pathogens were susceptible to the synthesized compound, suggesting potential medicinal applications Donlawson et al., 2020.

Novel Compound Classes

Koza and Balcı (2011) reported the synthesis of a novel class of compounds starting from related furan and thiophene derivatives. This work highlights the versatility of these structures in accessing new chemical spaces, possibly for pharmaceutical or material science applications Koza & Balcı, 2011.

Chemical Modification and Characterization

Alabi et al. (2020) synthesized and characterized urea and thiourea derivatives related to the compound , evaluating their antibacterial and antifungal activities. This research indicates the potential of such compounds in developing new antimicrobial agents Alabi et al., 2020.

Structural and Electronic Characterization

Rahmani et al. (2017) focused on the synthesis, structural, and electronic characterization of a related compound. The study utilized X-ray powder diffraction and density functional theory to understand the molecular structure and electronic properties, laying the groundwork for material science applications Rahmani et al., 2017.